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Compound of Interest |

Compound Name: 3-Chloro-5-methylbenzaldehyde
CAS No.: 103426-20-6
Cat. No.: B111031

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Melting and Boiling Points of 3-Chloro-5-
methylbenzaldehyde

This technical guide provides a detailed overview of the available physicochemical properties
of 3-Chloro-5-methylbenzaldehyde, with a focus on its melting and boiling points. While
specific experimental values for the melting and boiling points of 3-Chloro-5-
methylbenzaldehyde are not readily available in publicly accessible databases, this guide
furnishes detailed, standard experimental protocols for their determination in a laboratory
setting.

Physicochemical Data of 3-Chloro-5-
methylbenzaldehyde

A summary of the available quantitative data for 3-Chloro-5-methylbenzaldehyde is
presented below. It is important to note the absence of experimentally determined melting and
boiling points in common chemical databases.
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Property Value Source

Chemical Formula CsH7CIO [1112]

Molecular Weight 154.59 g/mol [1]
3-chloro-5-

IUPAC Name [1]
methylbenzaldehyde

CAS Number 103426-20-6 [1]

Monoisotopic Mass 154.0185425 Da [1]

Experimental Protocols for Melting and Boiling
Point Determination

The following sections detail standard laboratory procedures for the experimental determination
of the melting and boiling points of a solid organic compound like 3-Chloro-5-
methylbenzaldehyde.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a common and reliable technique for this measurement.[3]

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the dry, powdered 3-Chloro-5-methylbenzaldehyde
is placed in a capillary tube, which is sealed at one end.[4] The tube is tapped gently to pack
the sample to a height of about 1-2 mm.[4]

o Apparatus Setup: The capillary tube is inserted into a melting point apparatus, such as a
Mel-Temp or DigiMelt unit, alongside a calibrated thermometer.[5]

o Approximate Melting Point Determination: An initial, rapid heating of the sample is performed
to determine an approximate melting range. This provides a target for a more precise
measurement.
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e Accurate Melting Point Determination: A fresh sample is heated slowly, at a rate of about 1-
2°C per minute, as the temperature approaches the approximate melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the melting range. For a pure compound, this range should be
narrow (0.5-1.0°C).

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6] For small quantities of a substance, a micro boiling point
determination using a capillary tube is a suitable method.[6][7]

Methodology: Micro Boiling Point Determination

o Sample Preparation: A few milliliters of the liquid sample (if 3-Chloro-5-
methylbenzaldehyde is in liquid form or melted) are placed in a small test tube.[8]

o Capillary Insertion: A smaller capillary tube, sealed at one end, is placed inside the test tube
with its open end downwards.[9]

o Apparatus Setup: The test tube is attached to a thermometer, and both are suspended in a
heating bath (e.g., paraffin oil or a heating block) without the test tube touching the bottom of
the bath.[6]

e Heating and Observation: The bath is heated gently and stirred to ensure uniform
temperature distribution.[6] As the temperature rises, air trapped in the small capillary will be
expelled.[7]

» Data Recording: When a rapid and continuous stream of bubbles emerges from the inverted
capillary, the heating is stopped.[7] The temperature at which the liquid begins to enter the
capillary tube upon cooling is recorded as the boiling point.[7]

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Sample Preparation Melting Point Measurement

‘ Powder the dry sample H Pack sample into capillary tube }»a-{ Insert into apparatus H Rapid heating for approximate range H Slow heating (1-2°C/min) near range ‘;—{ Observe melting ‘;—{ Record T_start and T_end

‘Apparatus Setu p Boiling Point Determinai

ion
—»‘ Add sample to test tube. H Insert inverted capillary }—»‘ Assemble with thermometer in heating bath }»4-»‘ Heat the bath gently }—»‘ Observe continuous stream of bubbles ‘——{ Stop heating and allow to cool ‘—»‘ Observe liquid entering capillary }—»‘ Record temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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